2-(3,4-dimethoxyphenyl)-N-[2-(4-fluorophenyl)-5-oxo-4,6-dihydrothieno[3,4-c]pyrazol-3-yl]acetamide

• IUPAC Name: 2-(3,4-dimethoxyphenyl)-N-[2-(4-fluorophenyl)-5-oxo-4,6-dihydrothieno[3,4-c]pyrazol-3-yl]acetamide
• InChI: InChI=1S/C21H20FN3O4S/c1-28-18-8-3-13(9-19(18)29-2)10-20(26)23-21-16-11-30(27)12-17(16)24-25(21)15-6-4-14(22)5-7-15/h3-9H,10-12H2,1-2H3,(H,23,26)
• InChI Key: QAIGOEGJGULXFM-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)CC(=O)NC2=C3CS(=O)CC3=NN2C4=CC=C(C=C4)F)OC
• Molecular Formula: C21H20FN3O4S
• Molecular Weight: 429.5 g/mol

Description

The compound “2-(3,4-dimethoxyphenyl)-N-[2-(4-fluorophenyl)-5-oxo-4,6-dihydrothieno[3,4-c]pyrazol-3-yl]acetamide” is a complex organic molecule. Unfortunately, there is limited information available about this specific compound.

Scientific Research Applications

Potential Antipsychotic Properties

Research involving similar compounds, such as 1,3-dialkyl-4-(iminoarylmethyl)-1H-pyrazol-5-ols, has explored their potential antipsychotic properties. These compounds, including variations like 2-(Diethylamino)-N-[4-(2-fluorobenzoyl)-1,3-dimethyl-1H-pyrazol-5-yl] acetamide, have been found to exhibit antipsychotic-like profiles in behavioral animal tests. Interestingly, these compounds do not interact with dopamine receptors like conventional antipsychotics, suggesting a novel mechanism of action that could inform further development of antipsychotic drugs without the typical side effects associated with dopamine receptor antagonism (Wise et al., 1987).

Antioxidant and Antimicrobial Applications

Compounds structurally related to the molecule of interest, specifically pyrazole-acetamide derivatives, have shown significant antioxidant activity. These activities were evaluated using methods such as DPPH, ABTS, and FRAP assays, indicating that such compounds, including coordination complexes of these derivatives, possess considerable antioxidant potential. Additionally, these compounds have demonstrated antimicrobial properties against various pathogenic bacteria and fungi, suggesting their potential utility in developing new antioxidant and antimicrobial agents (Chkirate et al., 2019).

Anti-Inflammatory Activity

Research on related compounds, such as N-(3-chloro-4-flurophenyl)-2-(5-((3-(4-hydroxy-2,2-dimethyl-2,3-dihydrobenzofuran-5-yl)-1-phenyl-1H-pyrazol-4-yl)methylene)-4-oxo-2-thioxothiazolidin-3-yl) acetamides, has indicated potential anti-inflammatory activity. Several derivatives synthesized in studies showed significant anti-inflammatory effects, underscoring the chemical framework's relevance in developing new anti-inflammatory agents (Sunder et al., 2013).

Future Directions

The future directions for research on this compound could involve further exploration of its synthesis, molecular structure, chemical reactions, mechanism of action, physical and chemical properties, and safety and hazards. This could lead to a better understanding of the compound and its potential applications.